Cas no 1356111-15-3 (5-Chloro-7-nitrobenzo[d]oxazole)

5-Chloro-7-nitrobenzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with chloro and nitro functional groups at the 5- and 7-positions, respectively. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The chloro group enhances electrophilic substitution potential, while the nitro group contributes to electron-withdrawing properties, facilitating further functionalization. Its high purity and stability make it a reliable building block for complex organic transformations. The compound is particularly valuable in the development of bioactive molecules and optoelectronic materials due to its rigid aromatic framework and tunable electronic characteristics. Proper handling is advised due to its potential sensitivity.
5-Chloro-7-nitrobenzo[d]oxazole structure
1356111-15-3 structure
Product Name:5-Chloro-7-nitrobenzo[d]oxazole
CAS No:1356111-15-3
MF:C7H3ClN2O3
MW:198.563320398331
MDL:MFCD18909485
CID:1033460
PubChem ID:69607461
Update Time:2025-06-07

5-Chloro-7-nitrobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-7-nitrobenzo[d]oxazole
    • 5-Chloro-7-nitro-1,3-benzoxazole
    • AC3940
    • 1356111-15-3
    • MFCD18909485
    • SCHEMBL5919730
    • SY129981
    • 5-Chloro-7-nitrobenzoxazole
    • BS-30737
    • AKOS016845272
    • CS-0212713
    • DTXSID80740997
    • MDL: MFCD18909485
    • Inchi: 1S/C7H3ClN2O3/c8-4-1-5-7(13-3-9-5)6(2-4)10(11)12/h1-3H
    • InChI Key: KNEAFDRPEPJZOM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=C(C=1)N=CO2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.98300
  • Monoisotopic Mass: 197.9832197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.85000
  • LogP: 2.91260

5-Chloro-7-nitrobenzo[d]oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Chloro-7-nitrobenzo[d]oxazole

5-Chloro-7-nitrobenzo[d]oxazole: A Comprehensive Overview

The compound 5-Chloro-7-nitrobenzo[d]oxazole, identified by the CAS number 1356111-15-3, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzo[d]oxazole ring system substituted with chlorine and nitro groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-Chloro-7-nitrobenzo[d]oxazole in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The nitro group at position 7 is known to contribute significantly to the compound's reactivity, enabling it to participate in various chemical transformations. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, 5-Chloro-7-nitrobenzo[d]oxazole has also found relevance in the field of materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for organic synthesis. A research team from the University of California reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing the efficiency and selectivity of these reactions under mild conditions.

The synthesis of 5-Chloro-7-nitrobenzo[d]oxazole involves a multi-step process that typically begins with the preparation of benzo[d]oxazole derivatives. One common approach involves the condensation of o-aminothiophenol with aldehydes or ketones, followed by subsequent substitution reactions to introduce the chlorine and nitro groups. Recent advancements in catalytic methods have made this synthesis more efficient, reducing both time and cost while improving yield.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of 5-Chloro-7-nitrobenzo[d]oxazole in different ecosystems. Studies conducted by environmental chemists have shown that this compound exhibits moderate persistence in aqueous environments, raising concerns about its potential impact on aquatic life. However, further research is needed to fully assess its toxicity and degradation pathways under various environmental conditions.

Looking ahead, the future of 5-Chloro-7-nitrobenzo[d]oxazole lies in its continued exploration as a versatile building block for advanced materials and therapeutic agents. Its unique combination of structural features makes it an attractive candidate for further investigation across multiple disciplines. As research progresses, it is anticipated that new applications will emerge, solidifying its position as an important compound in modern chemistry.

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